Cas no 41233-31-2 (Benzenesulfonicacid, decyl ester)

• Product Name: Benzenesulfonicacid, decyl ester
• CAS No: 41233-31-2
• MF: C₁₆H₂₆O₃S
• MW: 298.44084405899
• CID: 334761
• PubChem ID: 181689
• Update Time: 2025-04-19

Benzenesulfonicacid, decyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, decyl ester
• decyl benzenesulfonate
• decyl-benzene sulfonate
• 41233-31-2
• Benzenesulfonic acid, decyl este
• SCHEMBL160139
• DTXSID80194158

• Inchi： 1S/C16H26O3S/c1-2-3-4-5-6-7-8-12-15-19-20(17,18)16-13-10-9-11-14-16/h9-11,13-14H,2-8,12,15H2,1H3
• InChI Key： PUBNPKMXGRPTQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCCCCCCCCCC

Computed Properties

• Exact Mass: 298.16
• Monoisotopic Mass: 298.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 401.2°Cat760mmHg
• Flash Point: 196.5°C
• Refractive Index: 1.496